molecular formula C5H10N4S B8495316 3-Hydrazino-1-methyl-5-methylmercaptopyrazole

3-Hydrazino-1-methyl-5-methylmercaptopyrazole

Cat. No.: B8495316
M. Wt: 158.23 g/mol
InChI Key: DHIZNCSMVPPENS-UHFFFAOYSA-N
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Description

3-Hydrazino-1-methyl-5-methylmercaptopyrazole is a useful research compound. Its molecular formula is C5H10N4S and its molecular weight is 158.23 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C5H10N4S

Molecular Weight

158.23 g/mol

IUPAC Name

(1-methyl-5-methylsulfanylpyrazol-3-yl)hydrazine

InChI

InChI=1S/C5H10N4S/c1-9-5(10-2)3-4(7-6)8-9/h3H,6H2,1-2H3,(H,7,8)

InChI Key

DHIZNCSMVPPENS-UHFFFAOYSA-N

Canonical SMILES

CN1C(=CC(=N1)NN)SC

Origin of Product

United States

Synthesis routes and methods I

Procedure details

1.1 g (15.8 mmol) sodium nitrite in 4 ml water was added dropwise to 1.9 g (13.1 mmol) 3-amino-1-methyl-5-methylmercaptopyrazole in 28 ml concentrated hydrochloric acid at 0° C. and the mixture stirred for 2 hours at 0° C. Then, at -30° C., a solution of 7.4 g (32.8 mmol) SnCl2.2H2O in 5.5 ml concentrated hydrochloric acid was added dropwise and the mixture stirred for 3 hours at this temperature. The reaction mixture was then made basic with 32% caustic soda and extracted with methylene chloride. The organic phase was dried over sodium sulfate and concentrated. 2.0 g of product was obtained which was used without further purification.
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Synthesis routes and methods II

Procedure details

At 0° C., 1.1 g (15.8 mmol) of sodium nitrite in 4 ml of water are added dropwise to 1.9 g (13.1 mmol) of 3-amino-1-methyl-5-methylmercaptopyrazole in 18 ml of concentrated hydrochloric acid, and the mixture is stirred at 0° C. for 2 hours. At −30° C., a solution of 7.4 ml (32.8 mmol) of tin dichloride hydrate in 5.5 ml of conc. hydrochloric acid is added dropwise, and the mixture is stirred at this temperature for 3 hours. The mixture is then made alkaline using 32% strength aqueous sodium hydroxide solution and extracted with methylene chloride. The organic phase is dried (sodium sulfate) and the solvent is stripped off, giving 2.0 g of product which can be used without any further purification.
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